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Compound of Interest

Compound Name: 1H-Benzo(a)carbazole

Cat. No.: B14716123 Get Quote

Essential Safety and Handling Guide for 1H-
Benzo(a)carbazole
This document provides immediate safety, handling, and disposal protocols for 1H-
Benzo(a)carbazole, designed for researchers, scientists, and professionals in drug

development. Adherence to these guidelines is critical for ensuring laboratory safety and

minimizing environmental impact.

Physicochemical and Hazard Data
The following table summarizes key quantitative data for 11H-Benzo[a]carbazole, the most

common isomer of 1H-Benzo(a)carbazole.
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Property Value Reference

Molecular Formula C₁₆H₁₁N

Molecular Weight 217.27 g/mol

Appearance Solid, Powder/Crystals [1][2]

Melting Point 266°C [3]

Boiling Point 456°C [3]

Flash Point 208°C [3]

Solubility Insoluble in water. [1]

Hazard Classifications
Acute Toxicity 4 (Oral), Eye

Irritation 2, Aquatic Chronic 2
[2]

Hazard Statements H302, H319, H411 [2]

Signal Word Warning [2]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is mandatory when handling 1H-
Benzo(a)carbazole. The following table outlines the required PPE.
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Body Part Required Protection Rationale

Eyes/Face

Safety glasses with side-

shields or chemical goggles.[4]

[5] A face shield may be

required for operations with a

high risk of splashing.

To prevent eye contact with

airborne particles or splashes.

Skin

Chemical-resistant gloves

(e.g., Butyl rubber with a

breakthrough time of >4 hours

for direct contact; Nitrile rubber

for normal use with a

breakthrough time of ~1 hour).

[1] A lab coat or impervious

clothing is also required.

To prevent skin contact.[4][5]

Respiratory

An air-purifying respirator with

appropriate cartridges should

be used when there is a risk of

dust formation or if working

outside of a well-ventilated

area.[4][5]

To prevent inhalation of dust

particles.

Experimental Protocols
Handling and Storage:

Ventilation: Always handle 1H-Benzo(a)carbazole in a well-ventilated area, preferably within

a chemical fume hood.[4][6]

Avoid Dust Formation: Take measures to prevent the generation of dust during handling.[5]

[6]

Personal Hygiene: Wash hands thoroughly before breaks and at the end of each workday.[1]

[6] Avoid eating, drinking, or smoking in areas where the chemical is handled.[4]
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Storage: Store in a tightly sealed container in a dry, cool, and well-ventilated place.[1]

Recommended storage temperature is 15–25 °C.[6]

Spill Management:

Evacuation: Evacuate non-essential personnel from the spill area.

Ventilation: Ensure adequate ventilation.

Containment: Prevent the spill from spreading and from entering drains.[5][7]

Clean-up:

For minor spills, use dry clean-up procedures.[4]

Carefully sweep or vacuum the spilled solid material.[4]

Place the collected material into a suitable, labeled container for disposal.[5]

Decontamination: Clean the spill area thoroughly with an appropriate solvent and then with

soap and water.

Disposal Plan:

Waste Classification: 1H-Benzo(a)carbazole waste is considered hazardous.

Containerization: Collect waste in a designated, properly labeled, and sealed container.

Disposal Route: Dispose of the waste through a licensed hazardous waste disposal

company.[8] Do not dispose of it in the regular trash or pour it down the drain.[7] Adhere to all

local, state, and federal regulations for hazardous waste disposal.

Workflow for Handling 1H-Benzo(a)carbazole
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Safe Handling Workflow for 1H-Benzo(a)carbazole
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Caption: Logical workflow for handling 1H-Benzo(a)carbazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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